N'-((1E)-{4-[(2,4-dichlorobenzyl)oxy]-3-methoxyphenyl}methylene)-2-(2-methyl-1,3-dioxan-2-yl)acetohydrazide

• Molecular Formula: C22H24Cl2N2O5
• Molecular Weight: 467.3 g/mol
• IUPAC Name: N-[(E)-[4-[(2,4-dichlorophenyl)methoxy]-3-methoxyphenyl]methylideneamino]-2-(2-methyl-1,3-dioxan-2-yl)acetamide
• InChI: InChI=1S/C22H24Cl2N2O5/c1-22(30-8-3-9-31-22)12-21(27)26-25-13-15-4-7-19(20(10-15)28-2)29-14-16-5-6-17(23)11-18(16)24/h4-7,10-11,13H,3,8-9,12,14H2,1-2H3,(H,26,27)/b25-13+
• InChI Key: UJDRHBXBTFHIOJ-DHRITJCHSA-N
• Isomeric SMILES: CC1(OCCCO1)CC(=O)N/N=C/C2=CC(=C(C=C2)OCC3=C(C=C(C=C3)Cl)Cl)OC
• Canonical SMILES: CC1(OCCCO1)CC(=O)NN=CC2=CC(=C(C=C2)OCC3=C(C=C(C=C3)Cl)Cl)OC

Description

N’-[(E)-{4-[(2,4-DICHLOROPHENYL)METHOXY]-3-METHOXYPHENYL}METHYLIDENE]-2-(2-METHYL-1,3-DIOXAN-2-YL)ACETOHYDRAZIDE is a complex organic compound characterized by its unique structure, which includes a combination of aromatic rings, methoxy groups, and a dioxane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[(E)-{4-[(2,4-DICHLOROPHENYL)METHOXY]-3-METHOXYPHENYL}METHYLIDENE]-2-(2-METHYL-1,3-DIOXAN-2-YL)ACETOHYDRAZIDE typically involves multiple steps, starting with the preparation of intermediate compounds. The key steps include:

Formation of the hydrazide: This involves the reaction of an appropriate ester with hydrazine hydrate to form the hydrazide.

Condensation reaction: The hydrazide is then reacted with an aldehyde or ketone to form the final product. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound would likely involve scaling up the laboratory synthesis methods, with optimizations for yield and purity. This could include the use of continuous flow reactors, automated synthesis equipment, and stringent quality control measures to ensure consistency.

Chemical Reactions Analysis

Types of Reactions

N’-[(E)-{4-[(2,4-DICHLOROPHENYL)METHOXY]-3-METHOXYPHENYL}METHYLIDENE]-2-(2-METHYL-1,3-DIOXAN-2-YL)ACETOHYDRAZIDE can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, potentially altering its biological activity.

Substitution: The aromatic rings in the compound can undergo substitution reactions, where one or more substituents are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. Reaction conditions can vary widely depending on the desired outcome, including temperature, solvent, and reaction time.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may have biological activity, making it useful in studies of enzyme inhibition, receptor binding, or other biochemical processes.

Medicine: Potential therapeutic applications could include its use as a drug candidate for treating various diseases, pending further research.

Industry: The compound could be used in the development of new materials or as a precursor in the synthesis of industrial chemicals.

Mechanism of Action

The mechanism of action of N’-[(E)-{4-[(2,4-DICHLOROPHENYL)METHOXY]-3-METHOXYPHENYL}METHYLIDENE]-2-(2-METHYL-1,3-DIOXAN-2-YL)ACETOHYDRAZIDE involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to changes in cellular processes. The exact pathways and molecular interactions would require detailed biochemical studies to elucidate.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N’-[(E)-{4-[(2,4-DICHLOROPHENYL)METHOXY]-3-METHOXYPHENYL}METHYLIDENE]-2-(2-METHYL-1,3-DIOXAN-2-YL)ACETOHYDRAZIDE include other hydrazides and compounds with similar aromatic structures. Examples include:

Benzohydrazide derivatives: These compounds share the hydrazide functional group and may have similar reactivity.

Methoxy-substituted aromatic compounds: Compounds with methoxy groups on aromatic rings can have similar chemical properties.

Uniqueness

The uniqueness of N’-[(E)-{4-[(2,4-DICHLOROPHENYL)METHOXY]-3-METHOXYPHENYL}METHYLIDENE]-2-(2-METHYL-1,3-DIOXAN-2-YL)ACETOHYDRAZIDE lies in its specific combination of functional groups and structural features, which may confer unique biological activity or chemical reactivity compared to other similar compounds.